Cas no 74-79-3 (L-Arginine)

L-arginine is a substrate for endothelial nitric oxide synthase (eNOS) to produce No L-arginine is transported to vascular smooth muscle cells through the cationic amino acid transporter family, where it is metabolized into nitric oxide (no) \ polyamine or L-proline

L-Arginine structure

Product Name:L-Arginine

CAS No:74-79-3

Molecular Formula:C₆H₁₄N₄O₂

Molecular Weight:174.2010

MDL:MFCD00002635

CID:33959

PubChem ID:24901894

L-Arginine Properties

Names and Identifiers

- L-Arginine
- ABL2 (38-end), active, His tagged human
- FLJ41441
- ANTI-ABL2 antibody produced in mouse
- FLJ22224
- FLJ31718
- Abelson murine leukemia viral oncogene homolog 2
- Abelson tyrosine-protein kinase 2
- ABL2
- L-(+)-Arginine
- (S)-(+)-Arginine
- (S)-2-Amino-5-guanidinopentanoic acid
- Arginine
- ARGININE, L-(P)
- ARGININE, L-(RG)
- H-Arg-OH
- L(+)-Arginine
- PARAGOS 530602
- charides
- AGRININE
- ARG
- FEMA 3819
- FREE BASE
- H-L-ARG-OH
- L-ARG
- L-arginie
- l-arginin
- L-Argnie
- L-ARG-OH
- L-Guanidine aMinovaleric acid
- L-α-AMino-δ-guanidovaleric acid
- Nδ-AMidino-L-ornithine
- SOLIScript 1-step Multiplex Probe Kit
- 2-Amino-5-guanidinovaleric acid
- 2-Amino-5-guanidinopentanoic acid
- 74-79-3
- (L)-Arginine
- Arginina
- ARGININE, L-
- Arginine (VAN)
- Polyarginine
- Argininum [INN-Latin]
- Arginina [INN-Spanish]
- L-Ornithine, N5-(aminoiminomethyl)-
- Poly(L-arginine)
- Detoxargin
- Argamine
- Levargin
- Argivene
- L-alpha-Amino-delta-guanidinovaleric acid
- Minophagen A
- 1-Amino-4-guanidovaleric acid
- L-Arginine, homopolymer
- Arginine [USAN:INN]
- Leek Seed Extract
- L-arginine monocation
- D-arginine monocation
- (2R)-2-amino-5-(carbamimidamido)pentanoic acid
- D-arginine
- (S)-2-Amino-5-guanidinovaleric acid
- (2S)-2-amino-5-guanidinopentanoic acid
- R
- (2S)-2-ammonio-5-guanidiniopentanoate
- L-arginine cation
- Arginin
- (R)-2-amino-5-guanidinopentanoic acid
- L-Arginine L-Glutamate
- arginine(1+)
- D-2-Amino-5-guanidinovaleric acid
- (2S)-2-amino-5-guanidinopentanoate
- (2S)-2-amino-5-(carbamimidamido)pentanoic acid
- D-Arginin
- Harg
- Rubradirin B
- (2R)-2-amino-5-guanidinopentanoic acid
- D-argininium(1+)
- DAR
- Arg
- (2S)-2-amino-5-(carbamimidamido)pentanoate
- L-argininium(1+)
- 2-amino-5-(carbamimidamido)pentanoic acid
- (2R)-2-ammonio-5-guanidiniopentanoate
- Epitope ID:140084
- A0526
- (2S)-2-azanyl-5-[bis(azanyl)methylideneamino]pentanoic acid
- bmse000899
- LYSINE ACETATE IMPURITY F [EP IMPURITY]
- AKOS006239069
- DB00125
- A837397
- UNII-94ZLA3W45F
- NS00074187
- ARGININE [VANDF]
- DTXSID6041056
- ARGININE [II]
- Tocris-0663
- HSDB 1429
- L-Arginine (9CI)
- BDBM181132
- NCGC00015064-01
- H-Arg
- AI3-24165
- Tox21_500077
- 1laf
- GTPL721
- NSC 206269
- 3h-l-arginine
- L-Arginine, from non-animal source, meets EP, USP testing specifications, suitable for cell culture, 98.5-101.0%
- Arginine hydrochloride(USAN)
- L-a-Amino-d-guanidinovalerate
- ARGININE [INN]
- ARGININE [EP IMPURITY]
- Tox21_113046
- (2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid
- L-Norvaline, 5-((aminoiminomethyl)amino)-
- US9144538, L-Arginine
- Arginine, European Pharmacopoeia (EP) Reference Standard
- L-Arginine, Vetec(TM), 98.5%
- ARGININE [MI]
- D02982
- Q173670
- (2S)-2-amino-5-carbamimidamidopentanoic acid
- CHEBI:16467
- Lopac-A-5006
- 7F15B0C7-356D-45D7-AC33-03AEE4394A0E
- (S)-2-Amino-5-((aminoiminomethyl)amino)pentanoic acid
- (S)-2-Amino-5-[(aminoiminomethyl)amino]pentanoic acid
- EN300-73669
- ARGININE [WHO-DD]
- 5-[(aminoiminomethyl)amino]-L-Norvaline
- NCGC00024715-03
- L-Arginine, labeled with tritium
- L(+) arginine
- InChI=1/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m0/s
- ARGININE [USP MONOGRAPH]
- NCGC00015064-02
- L-Arginine (H-Arg-OH)
- CHEMBL1485
- C00062
- ARGININE [EP MONOGRAPH]
- Tox21_113046_1
- L-Arginine, BioUltra, >=99.5% (NT)
- (2S)-2-amino-5-guanidino-pentanoic acid
- GND
- Arginine (USP/INN)
- Lopac0_000077
- L-Arginine, 99%, natural, FCC, FG
- 4-04-00-02648 (Beilstein Handbook Reference)
- L-ARGININE [JAN]
- L-Arginine, 99%, FCC, FG
- SBI-0207062.P001
- S-(+)-2-Amino-5-[(aminoiminomethyl)amino]pentanoic acid
- AKOS015854096
- AS-14190
- EC 200-811-1
- NCGC00024715-04
- A 5006
- MFCD00002635
- ARGININE [HSDB]
- 4455-52-1
- BRN 1725413
- Norvaline, 5-[(aminoiminomethyl)amino]-, (L)-
- SR-01000597671
- L-Norvaline, 5-[(aminoiminomethyl)amino]-
- DB-230572
- EU-0100077
- DTXCID4021056
- L-Arginine, reagent grade, >=98%
- AC-083
- Arginine [USP:INN]
- NSC-206269
- CCRIS 3609
- (S)-2-Amino-5-[(aminoiminomethyl)amino]pentanoate
- M02981
- s5634
- 2-AMINO-5-GUANIDINO-PENTANOIC ACID
- US9138393, L-Arginine
- LP00077
- L-2-Amino-5-guanidinopentanoic acid
- (S)-2-amino-5-[(aminoiminomethyl)amino]-Pentanoic acid
- L-(+) arginine
- NCGC00024715-10
- L-Arginine, United States Pharmacopeia (USP) Reference Standard
- (s)-2-amino-5-guanidino-pentanoic acid
- L-Arginine USP EP JP ChP
- Argininum
- HMS3260O15
- SR-01000075479
- bmse000029
- L-Arginine, SAJ special grade, >=98.0%
- 1-Amino-4-guanidovalerlic acid
- (2S)-2-amino-5-[(diaminomethylidene)amino]pentanoic acid
- SDCCGSBI-0050065.P002
- L-Arginine, Pharmaceutical Secondary Standard; Certified Reference Material
- CAS-74-79-3
- 2-amino-5-guanidinovalerate
- NCGC00024715-02
- AB00374192_03
- L-Arginine (JP17)
- BDBM21959
- ARGININE [MART.]
- Pentanoic acid, 2-amino-5-((aminoiminomethyl)amino)-, (S)-
- NCGC00024715-01
- NCGC00260762-01
- EINECS 200-811-1
- L-alpha-Amino-delta-guanidinovalerate
- L-Aryginine,(S)
- N5-(aminoiminomethyl)-L-Ornithine
- L-ARGININE [FHFI]
- C6H14N4O2
- bmse000919
- Pentanoic acid, 2-amino-5-[(aminoiminomethyl)amino]-, (S)-
- L-ARGININE [FCC]
- CCG-204172
- L-ARGININE [USP-RS]
- (S)-Arginine
- SCHEMBL1791
- SR-01000597671-1
- (S)-2-amino-5-[(aminoiminomethyl)amino]-Pentanoate
- L-Arginine, Vetec(TM) reagent grade, >=98%
- HY-N0455
- W-104410
- NCGC00024715-05
- Arginine, L- (8CI)
- 94ZLA3W45F
- L-a-Amino-d-guanidinovaleric acid
- NSC203450
- SR-01000075479-1
- +Expand
- MDL： MFCD00002635
- InChIKey： ODKSFYDXXFIFQN-BYPYZUCNSA-N
- Inchi： 1S/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m0/s1
- SMILES： O([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])N([H])[H])=O
- BRN： 1725413

Computed Properties

Exact Mass: 174.111676g/mol
Surface Charge: 0
XLogP3: -4.2
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 174.111676g/mol
Monoisotopic Mass: 174.111676g/mol
Topological Polar Surface Area: 128Å²
Heavy Atom Count: 12
Complexity: 176
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0
Molecular Weight: 174.20

Experimental Properties

Dissociation Constants: pK1= 2.18; pK2= 9.09; pK3= 13.2
LogP: 0.55280
PSA: 125.22000
Merck: 780
Refractive Index: 27 ° (C=8, 6mol/L HCl)
Water Partition Coefficient: 148.7 g/L (20 ºC)
Boiling Point: 409.1°C at 760 mmHg
Melting Point: 222 °C (dec.) (lit.)
Flash Point: 201.2 °C
FEMA: 3819 | L-ARGININE
Solubility: H2O: 100 mg/mL
Color/Form: Powder
PH: 10.5-12.0 (25℃, 0.5M in H2O)
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
Solubility: Soluble in water (0 ℃, 83g/l, 20 ℃, 148.7g/l, 50 ℃, 400g/l), very slightly soluble in ethanol, insoluble in ether
Sensitiveness: Air Sensitive
pka: 1.82, 8.99, 12.5(at 25℃)
Specific Rotation: 27.1 º (c=8, 6N HCl)
Optical Activity: [α]20/D +27°, c = 8 in 6 M HCl
Density: 1.2297 (rough estimate)

L-Arginine Security Information

Symbol: GHS07
RTECS：CF1934200
WGK Germany：1
Safety Term：S24/25
Safety Instruction： S24/25
Risk Phrases：R36
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H319
Warning Statement： P280,P264,P305+P351+P338,P337+P313
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R36: eye irritation. R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
Signal Word：Warning
TSCA：Yes
HazardClass：IRRITANT
FLUKA BRAND F CODES：10-23

L-Arginine Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2925290090

Overview:

2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

L-Arginine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003RNA-25g	H-Arg-OH	74-79-3	98+%	25g	$4.00	2024-04-21
A2B Chem LLC	AB74998-25g	L-Arginine	74-79-3	98+%	25g	$4.00	2024-04-19
AAPPTec	AHR101-500g	H-Arg-OH	74-79-3		500g	$110.00	2024-07-19
Ambeed	A234349-25g	(S)-2-Amino-5-guanidinopentanoic acid	74-79-3	98+%	25g	$5.0	2024-05-30
Apollo Scientific	BIA0704-100g	L-Arginine	74-79-3		100g	£15.00	2023-08-31
FUJIFILM	031-24551-100G	CultureSure® L-Arginine, Animal-derived-free	74-79-3		100g	JPY 16600	2023-09-15
Key Organics Ltd	AS-14190-1MG	L-Arginine	74-79-3	>98%	1mg	£36.00	2023-09-07
LKT Labs	A6825-25 g	L-Arginine	74-79-3	≥98%	25g	$37.10	2023-07-11
MedChemExpress	HY-N0455-10mM*1mLinWater	L-Arginine	74-79-3	≥98.0%	10mM*1mLinWater	￥500	2023-07-10
S e l l e c k ZHONG GUO	S5634-25mg	L-arginine	74-79-3	98%	25mg	¥795.3	2023-09-15